Cas no 2228469-68-7 (2,2-dimethyl-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid
• CAS No: 2228469-68-7
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 6235331
• PubChem ID: 165670454
• Update Time: 2025-10-28

2,2-dimethyl-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid
• 2228469-68-7
• EN300-1778483
• 2,2-dimethyl-1-[1-(2-methylpropyl)-1H-pyrazol-4-yl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C13H20N2O2/c1-9(2)6-15-7-10(5-14-15)13(11(16)17)8-12(13,3)4/h5,7,9H,6,8H2,1-4H3,(H,16,17)
• InChI Key： NEZNEOIUZSHUPF-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=NN(CC(C)C)C=2)CC1(C)C)=O

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 2,2-dimethyl-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid

Comprehensive Overview of 2,2-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid (CAS No. 2228469-68-7)

2,2-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid (CAS No. 2228469-68-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a cyclopropane carboxylic acid core linked to a pyrazole ring, which is further substituted with dimethyl and isobutyl groups. Such structural motifs are often associated with bioactivity, making this compound a subject of interest for drug discovery and development.

The pyrazole moiety in 2,2-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid is a well-known heterocycle in medicinal chemistry, frequently employed in the design of kinase inhibitors and anti-inflammatory agents. Researchers are particularly intrigued by the potential of this compound to modulate biological pathways, given its ability to interact with enzymes and receptors. The cyclopropane ring, known for its conformational rigidity, may enhance binding affinity and metabolic stability, which are critical factors in drug design.

In recent years, the demand for novel small molecule therapeutics has surged, driven by the need for targeted treatments in oncology, neurology, and infectious diseases. 2,2-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid aligns with this trend, as its scaffold offers versatility for structural optimization. Scientists are exploring its derivatives for applications in precision medicine, where tailored therapies are developed based on genetic and molecular profiles.

Another area of interest is the compound's potential role in sustainable agriculture. With growing concerns about pesticide resistance and environmental impact, agrochemical researchers are investigating pyrazole-based compounds as eco-friendly alternatives. The cyclopropane and carboxylic acid functionalities in this molecule could contribute to its herbicidal or fungicidal properties, offering a greener solution for crop protection.

From a synthetic chemistry perspective, 2,2-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid presents intriguing challenges and opportunities. The construction of the cyclopropane ring often requires specialized reagents or catalysts, making its synthesis a topic of academic and industrial research. Advances in catalysis and green chemistry have enabled more efficient routes to such structures, reducing waste and improving yields.

The compound's physicochemical properties, such as solubility, logP, and pKa, are also under scrutiny, as these parameters influence its bioavailability and formulation. Computational tools like molecular docking and QSAR modeling are being employed to predict its behavior in biological systems, accelerating the discovery process. These methodologies are particularly relevant in the era of AI-driven drug discovery, where machine learning algorithms analyze vast datasets to identify promising candidates.

Given the increasing focus on intellectual property in the chemical and pharmaceutical industries, 2,2-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid has also become a subject of patent literature. Companies and academic institutions are filing claims around its synthesis, derivatives, and applications, highlighting its commercial potential. This aligns with the broader trend of innovation-driven R&D, where novel chemical entities are protected to secure competitive advantages.

In conclusion, 2,2-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid (CAS No. 2228469-68-7) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications in drug discovery, agrochemicals, and material science make it a compound worth watching in the coming years. As research progresses, we can expect to uncover even more insights into its potential, solidifying its place in the scientific landscape.